tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate

• IUPAC Name: dimethyl 5-[[2-[3,5-bis(methoxycarbonyl)anilino]-2-oxoacetyl]amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C22H20N2O10/c1-31-19(27)11-5-12(20(28)32-2)8-15(7-11)23-17(25)18(26)24-16-9-13(21(29)33-3)6-14(10-16)22(30)34-4/h5-10H,1-4H3,(H,23,25)(H,24,26)
• InChI Key: PIYBSGLASVIOHW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)C(=O)NC2=CC(=CC(=C2)C(=O)OC)C(=O)OC)C(=O)OC
• Molecular Formula: C22H20N2O10
• Molecular Weight: 472.4 g/mol

Description

Tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate, also known as TMEDDI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. TMEDDI is a derivative of isophthalic acid and is commonly used as a ligand in coordination chemistry, as well as in the synthesis of metal-organic frameworks (MOFs) and other organic compounds.

Mechanism of Action

The mechanism of action of tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate is not well understood, but it is believed to involve its ability to coordinate with metal ions and form stable complexes. These complexes can then interact with other molecules or ions in the surrounding environment, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate has been shown to exhibit various biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and cytotoxicity. These effects are believed to be due to its ability to interact with metal ions and other molecules in the body, leading to the modulation of various cellular pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate in lab experiments is its high solubility in polar solvents, which makes it easy to handle and manipulate. Additionally, tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate can form stable complexes with a wide range of metal ions, making it a versatile ligand for various applications. However, one limitation of using tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate in lab experiments is its relatively high cost compared to other ligands.

Future Directions

There are several future directions for research on tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate, including the synthesis of new metal complexes with enhanced catalytic activity, the development of new MOFs for drug delivery, and the exploration of tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate as a potential chelating agent for the removal of heavy metals from contaminated water. Additionally, further studies are needed to elucidate the mechanism of action of tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate and its potential applications in various fields of research.
In conclusion, tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate is a versatile chemical compound with potential applications in various fields of research. Its ability to form stable complexes with metal ions and other molecules makes it a valuable tool for the synthesis of new materials and the modulation of various cellular pathways. While there are still many unanswered questions about its mechanism of action and potential applications, tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate is an area of active research that holds promise for future discoveries.

Synthesis Methods

The synthesis of tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate involves the reaction of isophthalic acid with N,N'-bis(2-hydroxyethyl)ethylenediamine in the presence of a dehydrating agent such as thionyl chloride or phosphorus oxychloride. The resulting product is a white crystalline powder that is soluble in polar solvents such as water and ethanol.

Scientific Research Applications

Tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate has been extensively studied for its potential applications in various fields of research, including catalysis, drug delivery, and environmental remediation. In catalysis, tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate has been used as a ligand in the synthesis of metal complexes that exhibit high catalytic activity in various reactions. In drug delivery, tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate has been used as a building block in the synthesis of MOFs that can encapsulate and release drugs in a controlled manner. In environmental remediation, tetramethyl 5,5'-[(1,2-dioxo-1,2-ethanediyl)diimino]diisophthalate has been used as a chelating agent for the removal of heavy metals from contaminated water.